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Cat. No.: B3427138 Get Quote

N-(2-chloroacetyl)-3-nitrobenzamide: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

structure of N-(2-chloroacetyl)-3-nitrobenzamide. While this compound is available

commercially, detailed experimental data regarding its physicochemical properties and

biological activities are not extensively documented in publicly accessible literature. This guide

consolidates the available information and presents a theoretical framework for its synthesis

and potential areas of investigation. The content is structured to support researchers and

professionals in drug development and chemical synthesis in their understanding and potential

application of this molecule.

Chemical Properties and Structure
N-(2-chloroacetyl)-3-nitrobenzamide is a derivative of benzamide featuring a nitro group at

the meta position of the benzene ring and a chloroacetyl group attached to the amide nitrogen.

The presence of the electrophilic chloroacetyl group and the electron-withdrawing nitro group

suggests potential for reactivity and diverse biological interactions.
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Chemical Structure
The chemical structure of N-(2-chloroacetyl)-3-nitrobenzamide is characterized by a central

benzamide core. A nitro group (NO₂) is substituted at the third position of the benzene ring, and

a 2-chloroacetyl group (-C(O)CH₂Cl) is attached to the amide nitrogen atom.
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Theoretical Synthesis Workflow

Synthesis

Workup

Purification

Dissolve 3-Nitrobenzamide in Anhydrous Solvent

Add Tertiary Amine Base

Add Chloroacetyl Chloride at 0°C

Stir at Room Temperature (Monitor by TLC)

Quench Reaction

Separate and Wash Organic Layer

Dry Organic Layer

Evaporate Solvent

Purify by Recrystallization or Chromatography
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Potential Areas of Biological Investigation

Structural Moieties

Potential Biological Activities

N-(2-chloroacetyl)-3-nitrobenzamide

3-Nitrobenzamide N-(2-chloroacetyl)

Antimicrobial Anticancer Enzyme Inhibition
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chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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